N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide

• IUPAC Name: N-ethyl-2-(3-methylphenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C19H18N2O/c1-3-20-19(22)16-12-18(14-8-6-7-13(2)11-14)21-17-10-5-4-9-15(16)17/h4-12H,3H2,1-2H3,(H,20,22)
• InChI Key: BPHDDXJKZJFUFO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=CC(=C3)C
• Molecular Formula: C19H18N2O
• Molecular Weight: 290.4 g/mol

Description

N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide, also known as EMD-386088, is a small molecule drug that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of quinolinecarboxamides, which are known for their diverse biological activities. EMD-386088 has been shown to exhibit potent and selective agonist activity towards the dopamine D1 receptor, making it a promising candidate for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide acts as an agonist at the dopamine D1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain. Activation of the D1 receptor leads to the activation of intracellular signaling pathways, including the cyclic AMP (cAMP) pathway. This results in the modulation of various physiological and behavioral processes, including cognitive function, memory, and motor activity.
Biochemical and Physiological Effects:
N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has been shown to exhibit potent and selective agonist activity towards the dopamine D1 receptor, leading to the activation of intracellular signaling pathways. The compound has been shown to improve cognitive function and memory in animal models, suggesting that it may have therapeutic potential for the treatment of cognitive disorders. N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has also been shown to modulate motor activity, suggesting that it may have potential applications in the treatment of movement disorders.

Advantages and Limitations for Lab Experiments

N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has several advantages for use in laboratory experiments. The compound is highly selective for the dopamine D1 receptor, which allows for specific targeting of this receptor in experimental models. N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has also been shown to have high potency, making it suitable for use in low-dose experiments. However, one limitation of N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide is its relatively short half-life, which may require frequent dosing in experimental models.

Future Directions

There are several potential future directions for research on N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide. One area of interest is the potential therapeutic applications of the compound in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Further studies are needed to investigate the efficacy of N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide in these disorders and to identify optimal dosing regimens. Another potential future direction is the development of novel analogs of N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide with improved pharmacokinetic properties and selectivity for the dopamine D1 receptor. These analogs may have increased efficacy and reduced side effects compared to the parent compound. Overall, N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide is a promising compound with potential applications in the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide involves a multi-step process, starting with the reaction of 3-methylbenzaldehyde with ethyl cyanoacetate to form 3-methyl-2-cyano-3-phenylpropenoic acid ethyl ester. This intermediate is then reacted with 2-aminobenzonitrile to form the target compound, N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide. The synthesis of N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has been optimized to yield high purity and high yield, making it suitable for large-scale production.

Scientific Research Applications

N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. The compound has been shown to exhibit potent and selective agonist activity towards the dopamine D1 receptor, which is involved in the regulation of various physiological and behavioral processes. N-ethyl-2-(3-methylphenyl)-4-quinolinecarboxamide has been shown to improve cognitive function and memory in animal models, making it a promising candidate for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.